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Compound of Interest

Compound Name:
1-(3-Bromophenyl)-4-

oxocyclohexanecarbonitrile

CAS No.: 1202006-92-5

Cat. No.: B177497

Get Quote

Part 1: Executive Safety Summary (Immediate
Action)
1-(3-Bromophenyl)-4-oxocyclohexanecarbonitrile is a multi-functionalized organic

intermediate containing a nitrile group, a ketone, and an aryl bromide.[1] Improper disposal

poses risks of toxic gas generation (HCN) and environmental persistence.
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Parameter Critical Data

CAS Number 1202006-92-5

Chemical Class Halogenated Organic Nitrile / Ketone

Primary Hazards
Acute Toxicity (Oral), Skin/Eye Irritation, STOT-

SE (Respiratory).[1]

Reactivity Alert
INCOMPATIBLE WITH ACIDS. Nitrile hydrolysis

can release Hydrogen Cyanide (HCN).

Waste Stream
Halogenated Organic Waste (High BTU

Incineration with Scrubber).

RCRA Status

Not P-Listed, but must be treated as

Characteristic Hazardous Waste

(Toxic/Reactive).[1]

Part 2: Chemical Profile & Hazard Assessment[2]
Effective disposal requires understanding the molecule's functional groups. We are not just

throwing away a "chemical"; we are managing three distinct reactive centers.

The Nitrile (Cyanide) Moiety
Risk: Under strongly acidic conditions (pH < 2), the nitrile group (-CN) can hydrolyze to

release Hydrogen Cyanide (HCN) gas, a systemic chemical asphyxiant.

Operational Control: Never add this waste to containers containing acidic waste streams

(e.g., chromic acid, HCl, H₂SO₄). Maintain waste pH > 7 if in solution.

The Aryl Bromide (Halogen)
Risk: Upon combustion, this compound releases Hydrogen Bromide (HBr).

Operational Control: This waste must be directed to a "Halogenated Waste" stream.

Standard fuel blending (used for non-halogenated solvents like Acetone/Hexane) is often

insufficient. It requires high-temperature incineration with acid gas scrubbing.[1]
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The Ketone/Cyclohexane Scaffold[3]
Risk: Flammability and organic volatility.[2]

Operational Control: Ensure containers are grounded during transfer to prevent static

discharge.

Part 3: Pre-Disposal Stabilization & Segregation
Before this compound leaves your fume hood, it must be stabilized. Follow this segregation

logic to prevent cross-reactivity in the central waste accumulation area.

Visualizing the Segregation Logic
The following decision tree illustrates the critical path for categorizing this specific waste

product.
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Waste: 1-(3-Bromophenyl)-4-oxocyclohexanecarbonitrile

Physical State?

Solid / Powder Solution (Mother Liquor)

Double Bag -> Label 'Toxic Solid' Contains Acids?

Solvent Type?

Halogenated (DCM, Chloroform) Non-Halogenated (EtOAc, MeOH)

Halogenated Waste Carboy Segregate into Halogenated Stream
(Due to solute)

No NEUTRALIZE FIRST (pH 7-9)

Yes (Risk of HCN)

Click to download full resolution via product page

Figure 1: Waste segregation decision tree ensuring nitrile safety and halogen compliance.
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Part 4: Detailed Disposal Workflows
Protocol A: Solid Waste Disposal (Pure Compound)
Applicability: Expired shelf-stock, spilled solids, or reaction precipitates.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or the original

vendor glass container if intact.[1]

Labeling: Affix a hazardous waste label immediately.

Constituents: "1-(3-Bromophenyl)-4-oxocyclohexanecarbonitrile" (Do not use

abbreviations).[1][3][4][5]

Hazard Checkboxes: Toxic, Irritant.[6]

Secondary Containment: Place the primary container inside a clear, sealable plastic bag

(Ziploc type) to contain any potential dust leakage.

Storage: Store in the "Solid Toxic Waste" bin within the Satellite Accumulation Area (SAA).

Do not compact or crush.

Protocol B: Liquid Waste Disposal (Reaction Mixtures)
Applicability: Filtrates, mother liquors, or HPLC waste containing the compound.

pH Verification:

Test the pH of the solution using a dipstick.

If pH < 5: Slowly add saturated Sodium Bicarbonate (NaHCO₃) until pH is neutral (7-8).[1]

This prevents HCN formation from the nitrile group.

Solvent Compatibility Check:

Even if dissolved in non-halogenated solvents (e.g., Ethyl Acetate), the presence of the

brominated solute classifies the entire mixture as Halogenated Waste.

Transfer:
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Pour into the carboy labeled "Halogenated Organic Waste".

Prohibited: Do not pour into "Non-Halogenated" or "Aqueous Acid" streams.[7]

Log Entry: Record the volume and approximate concentration on the waste tag.

Part 5: Emergency Spill Response
Scenario: A 5g bottle drops and shatters on the lab floor.

1. Alert & Evacuate
(Immediate Area)

2. Don PPE
(Nitrile Gloves x2, N95/P100, Goggles)

3. Containment
Cover with wet paper towels

(Prevents dust)

4. Collection
Scoop into HDPE Jar

5. Decontamination
Wash area with soap/water

6. Disposal
Label as Hazardous Debris

Click to download full resolution via product page

Figure 2: Step-by-step spill response workflow minimizing inhalation risk.

Detailed Steps:

Isolate: The primary risk is inhalation of dust containing the nitrile/bromide compound.

Evacuate the immediate radius.

Dampen: Do not dry sweep. Gently lay paper towels dampened with water or ethanol over

the powder to prevent aerosolization.

Scoop: Use a plastic scoop or dustpan to lift the debris (glass + chemical) into a wide-mouth

waste jar.

Wash: Wipe the surface with a detergent solution. The compound is organic; water alone

may not fully solubilize residues.

Part 6: Regulatory Compliance & Documentation[10]
To ensure compliance with EPA (US) and REACH (EU) standards, use the following coding for

your waste manifest.
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Regulatory Body
Waste Code /
Classification

Rationale

US EPA (RCRA) D003 (Reactivity)

Potential for cyanide

generation (conservative

classification).[1]

US EPA (RCRA) D001 (Ignitability)
If dissolved in flammable

solvents.

EU Waste Code 07 05 04*

Other organic solvents,

washing liquids and mother

liquors.

DOT (Transport) UN 3276
Nitriles, liquid, toxic, n.o.s. (if in

solution).

DOT (Transport) UN 3439
Nitriles, solid, toxic, n.o.s. (if

pure solid).

Documentation Requirement: Always attach a copy of the Safety Data Sheet (SDS) to the

waste profile request form when submitting to your Environmental Health & Safety (EHS)

department. This ensures the incineration facility is aware of the bromine content.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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